Cas no 1805953-78-9 (Ethyl 2-amino-3-(difluoromethyl)-5-hydroxypyridine-4-carboxylate)

• Product Name: Ethyl 2-amino-3-(difluoromethyl)-5-hydroxypyridine-4-carboxylate
• CAS No: 1805953-78-9
• MF: C₉H₁₀F₂N₂O₃
• MW: 232.184109210968
• CID: 4916191
• Update Time: 2025-10-22

Ethyl 2-amino-3-(difluoromethyl)-5-hydroxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-3-(difluoromethyl)-5-hydroxypyridine-4-carboxylate

• Inchi： 1S/C9H10F2N2O3/c1-2-16-9(15)5-4(14)3-13-8(12)6(5)7(10)11/h3,7,14H,2H2,1H3,(H2,12,13)
• InChI Key： FQUPWCYYWSRSBD-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC=C(C=1C(=O)OCC)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 1.5
• Topological Polar Surface Area: 85.4

Additional information on Ethyl 2-amino-3-(difluoromethyl)-5-hydroxypyridine-4-carboxylate

Comprehensive Overview of Ethyl 2-amino-3-(difluoromethyl)-5-hydroxypyridine-4-carboxylate (CAS No. 1805953-78-9)

Ethyl 2-amino-3-(difluoromethyl)-5-hydroxypyridine-4-carboxylate (CAS No. 1805953-78-9) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and hydroxypyridine moieties, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the ethyl carboxylate group, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in CAS No. 1805953-78-9 for its potential in developing novel antimicrobial agents and enzyme inhibitors. The compound's hydroxyl and amino functional groups further expand its utility in chemo-selective reactions, aligning with the growing trend of green chemistry and sustainable synthesis methods.

The synthesis of Ethyl 2-amino-3-(difluoromethyl)-5-hydroxypyridine-4-carboxylate typically involves multi-step organic reactions, including nucleophilic substitution and esterification. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to confirm its purity and structural integrity. These methods are crucial for ensuring the compound's suitability in high-value applications, such as preclinical drug development and crop protection formulations.

From an industrial perspective, CAS No. 1805953-78-9 is often discussed in the context of patented synthetic routes and process optimization. Companies are investing in scalable production techniques to meet the rising demand for this intermediate, particularly in regions with robust pharmaceutical manufacturing infrastructures. The compound's compatibility with continuous flow chemistry systems has also been explored, addressing the need for cost-effective and time-efficient production.

In the realm of academic research, Ethyl 2-amino-3-(difluoromethyl)-5-hydroxypyridine-4-carboxylate has been cited in studies focusing on structure-activity relationships (SAR) and molecular docking. Its ability to modulate biological targets, such as kinases and G-protein-coupled receptors, makes it a valuable tool for medicinal chemists. Additionally, the compound's solubility and stability profiles are frequently analyzed to optimize its performance in formulation development.

Environmental and regulatory considerations are also pivotal when working with fluorinated compounds. While CAS No. 1805953-78-9 is not classified as hazardous, its handling and disposal must adhere to Good Laboratory Practices (GLP) and regional chemical safety guidelines. This aligns with the broader industry shift toward eco-friendly and compliant chemical usage, a topic frequently searched by EHS professionals and regulatory affairs specialists.

Looking ahead, the applications of Ethyl 2-amino-3-(difluoromethyl)-5-hydroxypyridine-4-carboxylate are expected to expand into emerging fields such as bioconjugation and proteolysis-targeting chimeras (PROTACs). Its modular structure allows for facile derivatization, catering to the increasing demand for targeted therapies and precision medicine. As the scientific community continues to explore its potential, this compound remains a cornerstone in the innovation-driven landscape of modern chemistry.